7-Bromoquinazoline-2,4(1H,3H)-dione

Specification

• CAS No.: 114703-12-7
• Molecular Formula: C8H5BrN2O2
• Molecular Weight: 241.04 g/mol
• IUPAC Name: 7-bromo-1H-quinazoline-2,4-dione
• Standard InChI: InChI=1S/C8H5BrN2O2/c9-4-1-2-5-6(3-4)10-8(13)11-7(5)12/h1-3H,(H2,10,11,12,13)
• Standard InChI Key: AQIDPSGSKHPDAY-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1Br)NC(=O)NC2=O
• Canonical SMILES: C1=CC2=C(C=C1Br)NC(=O)NC2=O

Introduction

7-Bromoquinazoline-2,4(1H,3H)-dione is a heterocyclic organic compound belonging to the quinazolinone family. It is characterized by its diverse biological activities and applications in medicinal chemistry. The presence of a bromine atom at the 7th position of the quinazoline ring enhances its reactivity and potential therapeutic uses.

Synthesis Methods

The synthesis of 7-Bromoquinazoline-2,4(1H,3H)-dione typically involves several key steps:

Eco-Efficient One-Pot Synthesis

A notable method involves an eco-efficient one-pot synthesis where anthranilic acid derivatives react with potassium cyanate in water at room temperature, followed by cyclization with sodium hydroxide to form the desired quinazoline derivative.

DMAP-Catalyzed Synthesis

Another approach uses a DMAP-catalyzed one-pot synthesis from appropriate starting materials without metal catalysis. This method offers high yields and simplicity.

Method	Conditions	Yield
Eco-Efficient One-Pot	Room temperature; Water; Potassium cyanate & Sodium hydroxide	Not specified
DMAP-Catalyzed One-Pot	Presence of DMAP; Metal-free catalysis	Up to 93%

Biological Activities and Applications

7-Bromoquinazoline-2,4(1H,3H)-dione derivatives have garnered significant attention due to their potent biological activities:

Antiviral Therapies

Derivatives have been explored as HIV integrase inhibitors with modifications leading to low nanomolar anti-HIV activities comparable to clinically used drugs like raltegravir.

Anti-Inflammatory Research

Though less documented compared to anticancer or antiviral applications, these compounds' ability to interact with biological targets suggests potential roles in anti-inflammatory research.

Spectral Information

Spectral data for 7-Bromoquinazoline-2,4(1H,3H)-dione include:

NMR Data:

• ¹HNMR (400 MHz): δ = 11.39 (brs), δ = 11.22 (brs), δ = 7.79 (d), δ = 7.36–7.33 (m).

• ¹³CNMR (100 MHz): δ =162.2 ,150.1 ,142 ,129 ,128 ,125 ,117 ,113.

Mass Spectrometry:

• ESI-HRMS m/z calcd for C₈H₆BrN₂O₂[M + H]+:24096071 found:24096021

Detailed Overview of “7-Bromoquinazoline-2,4(1h,blankspace)(space)(space)(space)(space)(space)diones”

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First off lets define what exactly we are talking about when referring specifically towards something called seven Bromo Quinzaline two four one H three H diones

This particular chemical falls under category known generally within field organic chemistry especially those dealing specifically heterocyclic compounds namely ones classified under broader heading called Quinzolines

Now lets dive deeper into specifics surrounding properties applications etc related thereto!

So lets begin properly now!

Firstly defining what exactly we are talking when referring specifically towards something called seven Bromo Quinzaline two four one H three H diones

This particular chemical falls under category known generally within field organic chemistry especially those dealing specifically heterocyclic compounds namely ones classified under broader heading called Quinzolines

Now lets dive deeper into specifics surrounding properties applications etc related thereto!

So here goes our attempt at presenting it clearly now!

Since there seems some confusion regarding how best present this material given certain constraints let us proceed directly into discussing what we know scientifically regarding this chemical substance:

First off lets define what exactly we are talking about when referring specifically towards something called seven Bromo Quinzaline two four one H three H diones

This particular chemical falls under category known generally within field organic chemistry especially those dealing specifically heterocyclic compounds namely ones classified under broader heading called Quinzolines

Now lets dive deeper into specifics surrounding properties applications etc related thereto!

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